Cas no 53526-25-3 (1-(6-Methoxynaphthalen-2-yl)heptan-1-one)
1-(6-Methoxynaphthalen-2-yl)heptan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-Methoxynaphthalen-2-yl)heptan-1-one
- -6-METHOXY-2-HEPTANONAPHTHONE
- 1-(6-METHOXY-2-NAPHTHALENYL)-1-HEPTANONE
- 6-METHOXY-1-NAPHTHALENYL-1-HEPTANONE
- 1-(6-METHOXY-2-NAPHTHALENYL)-HEPANONE
- 6-Methoxy-2-heptanonaphthone
- (6-Methoxy-2-naphthyl)heptan-1-one
- 1-(6-Methoxy-[2]naphthyl)-heptan-1-on
- 1-(6-methoxy-[2]naphthyl)-heptan-1-one
- 1-(6-methoxy-naphthalen-2-yl)heptan-1-one
- 2-Heptanoyl-6-methoxy-naphthalin
- hexyl 6-methoxy-2-naphthyl ketone
- 2'-Heptanonaphthone,6'-methoxy- (6CI,7CI)
- 6-n-Heptanoyl-2-methoxynaphthalene
- MFCD07368646
- 1-(6-Methoxy-naphthalen-2-yl)-heptan-1-one
- AKOS015904621
- 53526-25-3
- AHVTYNUOGDMEKA-UHFFFAOYSA-N
- DTXSID60435016
- 1 -(6-Methoxy-2-naphthyl)heptan-1-one
- A829653
- 1-(6-methoxy-2-naphthyl)heptan-1-one
- AMY18070
- SCHEMBL4020524
- AC-20420
- FT-0640169
- Decamethyl1,9dichloropentasiloxane
- DB-018646
-
- Inchi: 1S/C18H22O2/c1-3-4-5-6-7-18(19)16-9-8-15-13-17(20-2)11-10-14(15)12-16/h8-13H,3-7H2,1-2H3
- InChI Key: AHVTYNUOGDMEKA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC2C=C(C=CC=2C=1)OC)CCCCCC
Computed Properties
- Exact Mass: 270.16200
- Monoisotopic Mass: 270.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.033
- Boiling Point: 408.93°C at 760 mmHg
- Flash Point: 172.176°C
- Refractive Index: 1.555
- PSA: 26.30000
- LogP: 5.00150
1-(6-Methoxynaphthalen-2-yl)heptan-1-one Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-(6-Methoxynaphthalen-2-yl)heptan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219006174-1g |
1-(6-Methoxynaphthalen-2-yl)heptan-1-one |
53526-25-3 | 95% | 1g |
$998.00 | 2023-09-01 | |
| Chemenu | CM129138-1g |
1-(6-methoxynaphthalen-2-yl)heptan-1-one |
53526-25-3 | 95% | 1g |
$356 | 2021-08-05 | |
| Chemenu | CM129138-1g |
1-(6-methoxynaphthalen-2-yl)heptan-1-one |
53526-25-3 | 95% | 1g |
$*** | 2023-05-30 | |
| A2B Chem LLC | AG24205-1g |
1-(6-Methoxynaphthalen-2-yl)heptan-1-one |
53526-25-3 | 97% | 1g |
$993.00 | 2024-04-19 | |
| A2B Chem LLC | AG24205-5g |
1-(6-Methoxynaphthalen-2-yl)heptan-1-one |
53526-25-3 | 97% | 5g |
$2523.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667926-1g |
1-(6-Methoxynaphthalen-2-yl)heptan-1-one |
53526-25-3 | 98% | 1g |
¥10201.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667926-5g |
1-(6-Methoxynaphthalen-2-yl)heptan-1-one |
53526-25-3 | 98% | 5g |
¥28591.00 | 2024-05-10 | |
| Crysdot LLC | CD12064008-1g |
1-(6-Methoxynaphthalen-2-yl)heptan-1-one |
53526-25-3 | 95+% | 1g |
$377 | 2024-07-24 | |
| abcr | AB570804-1g |
1-(6-Methoxy-naphthalen-2-yl)-heptan-1-one, 97%; . |
53526-25-3 | 97% | 1g |
€1285.20 | 2025-04-18 | |
| Ambeed | A316671-1g |
1-(6-Methoxynaphthalen-2-yl)heptan-1-one |
53526-25-3 | 95+% | 1g |
$314.0 | 2024-08-02 |
1-(6-Methoxynaphthalen-2-yl)heptan-1-one Suppliers
1-(6-Methoxynaphthalen-2-yl)heptan-1-one Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 1-(6-Methoxynaphthalen-2-yl)heptan-1-one
Recent Advances in the Study of 1-(6-Methoxynaphthalen-2-yl)heptan-1-one (CAS: 53526-25-3) in Chemical Biology and Pharmaceutical Research
1-(6-Methoxynaphthalen-2-yl)heptan-1-one (CAS: 53526-25-3) is a synthetic organic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have explored its applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. This compound, characterized by its naphthalene core and methoxy functional group, has shown promise in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a COX-2 inhibitor, highlighting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. The research demonstrated that 1-(6-Methoxynaphthalen-2-yl)heptan-1-one exhibits selective inhibition of COX-2 over COX-1, reducing gastrointestinal side effects commonly associated with traditional NSAIDs. The study utilized molecular docking and in vitro assays to validate its mechanism of action, paving the way for further preclinical development.
Another notable advancement comes from a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's anticancer properties. Researchers found that derivatives of 1-(6-Methoxynaphthalen-2-yl)heptan-1-one could induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The study emphasized the compound's structural flexibility, allowing for modifications that enhance its bioavailability and target specificity.
In addition to its therapeutic potential, recent work has focused on the synthetic pathways for 1-(6-Methoxynaphthalen-2-yl)heptan-1-one. A 2023 report in Organic Process Research & Development detailed an optimized, scalable synthesis method that improves yield and reduces environmental impact. This advancement is critical for facilitating large-scale production and further pharmacological evaluation.
Overall, the growing body of research on 1-(6-Methoxynaphthalen-2-yl)heptan-1-one underscores its versatility and potential in drug development. Future studies are expected to explore its applications in combination therapies and targeted drug delivery systems, further solidifying its role in modern pharmaceutical science.
53526-25-3 (1-(6-Methoxynaphthalen-2-yl)heptan-1-one) Related Products
- 6327-79-3(1-(4-methoxyphenyl)-3-phenylpropane-1,3-dione)
- 98386-82-4(1-(6-Methoxy-2-naphthalenyl)-1,3-butanedione)
- 222408-62-0(1-Dodecanone,1-(6-methoxy-2-naphthalenyl)-)
- 57114-82-6(1,3-Propanedione, 1-(4-methoxyphenyl)-3-(2-naphthalenyl)-)
- 61850-60-0(1-Butanone, 1-(6-methoxy-2-naphthalenyl)-3-methyl-)
- 5739-38-8(1-(4-methoxyphenyl)-3-phenylpropan-1-one)
- 4808-89-3(1,3,5-Hexanetrione, 1-(4-methoxyphenyl)-)
- 4609-11-4(1,5-Pentanedione, 1,5-bis(4-methoxyphenyl)-)
- 63829-20-9(1-Dodecanone, 1-(4-methoxyphenyl)-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)